Cas no 773872-85-8 (4-(3-Hydroxymethylphenyl)benzoic acid)

4-(3-Hydroxymethylphenyl)benzoic acid is a bifunctional aromatic compound featuring both a carboxylic acid and a hydroxymethyl group on its phenyl rings. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and advanced materials. The hydroxymethyl group offers reactivity for further functionalization, while the benzoic acid moiety provides a handle for conjugation or salt formation. Its rigid aromatic backbone contributes to stability, making it suitable for applications requiring precise molecular architecture. The compound is typically used in research settings for developing drug candidates, polymer precursors, or liquid crystal materials, where controlled derivatization is critical.

4-(3-Hydroxymethylphenyl)benzoic acid structure

773872-85-8 structure

Product Name:4-(3-Hydroxymethylphenyl)benzoic acid

CAS No:773872-85-8

MF:C₁₄H₁₂O₃

MW:228.243284225464

MDL:MFCD06203071

CID:552271

PubChem ID:15398717

Update Time:2025-06-07

4-(3-Hydroxymethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carboxylic acid
- [1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-
- 4-(3-HYDROXYMETHYLPHENYL)BENZOIC ACID
- 3'-(Hydroxymethyl)[1,1'-biphenyl]-4-carboxylic acid
- ACMC-209p9p
- AGN-PC-00P4F9
- CTK2H6021
- MolPort-000-927-671
- SureCN4140814
- DTXSID10572384
- AS-3216
- AKOS004118897
- YFB87285
- SCHEMBL4140814
- CS-0207428
- 4-[3-(hydroxymethyl)phenyl]benzoic acid
- BB 0223687
- 3'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carboxylicacid
- 773872-85-8
- MFCD06203071
- 4-(3-Hydroxymethylphenyl)benzoic acid
- MDL： MFCD06203071
- Inchi： 1S/C14H12O3/c15-9-10-2-1-3-13(8-10)11-4-6-12(7-5-11)14(16)17/h1-8,15H,9H2,(H,16,17)
- InChI Key： HPXYVZSLBXTFMD-UHFFFAOYSA-N
- SMILES： OCC1C=CC=C(C=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 228.07866
Monoisotopic Mass: 228.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

4-(3-Hydroxymethylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118039-5g	3'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carboxylic acid	773872-85-8	95%	5g	$400.00	2023-09-01
Fluorochem	041462-1g	3'-(Hydroxymethyl)[1,1'-biphenyl]-4-carboxylic acid	773872-85-8	95%	1g	￡150.00	2022-03-01
Fluorochem	041462-5g	3'-(Hydroxymethyl)[1,1'-biphenyl]-4-carboxylic acid	773872-85-8	95%	5g	￡450.00	2022-03-01
TRC	H972615-100mg	4-(3-Hydroxymethylphenyl)benzoic acid	773872-85-8		100mg	$64.00	2023-05-18
TRC	H972615-250mg	4-(3-Hydroxymethylphenyl)benzoic acid	773872-85-8		250mg	$121.00	2023-05-18
TRC	H972615-500mg	4-(3-Hydroxymethylphenyl)benzoic acid	773872-85-8		500mg	$184.00	2023-05-18
TRC	H972615-1g	4-(3-Hydroxymethylphenyl)benzoic acid	773872-85-8		1g	$ 210.00	2022-06-04
AK Scientific	AMTDA192-1g	3'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carboxylic acid	773872-85-8	97%	1g	$120	2025-02-18
AK Scientific	AMTDA192-5g	3'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carboxylic acid	773872-85-8	97%	5g	$360	2025-02-18
abcr	AB318314-1 g	4-(3-Hydroxymethylphenyl)benzoic acid, 95%; .	773872-85-8	95%	1g	€202.10	2023-04-26